6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid
Description
6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid is a member of the pyridinecarboxylic acids family. These compounds are characterized by a pyridine ring bearing a carboxylic acid group
Properties
Molecular Formula |
C17H17NO3 |
|---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
6-oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid |
InChI |
InChI=1S/C17H17NO3/c19-16-9-7-14(17(20)21)11-18(16)15-8-6-13(10-15)12-4-2-1-3-5-12/h1-5,7,9,11,13,15H,6,8,10H2,(H,20,21) |
InChI Key |
VGFGYWHRVDTNTN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CC1C2=CC=CC=C2)N3C=C(C=CC3=O)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Chemical Reactions Analysis
6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, often using reagents like sodium hydride or potassium tert-butoxide.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It can be used in the study of enzyme interactions and metabolic pathways.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to its observed effects. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Similar compounds to 6-Oxo-1-(3-phenylcyclopentyl)pyridine-3-carboxylic acid include other pyridinecarboxylic acids such as picolinic acid, nicotinic acid, and isonicotinic acid . What sets this compound apart is its unique phenylcyclopentyl group, which can confer distinct chemical and biological properties .
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